4,5-Diamino-2-ethyl-1-methyl-1H-pyrazol-3(2H)-one

• Molecular Formula: C6H12N4O
• Molecular Weight: 156.19 g/mol
• IUPAC Name: 4,5-diamino-2-ethyl-1-methylpyrazol-3-one
• InChI: InChI=1S/C6H12N4O/c1-3-10-6(11)4(7)5(8)9(10)2/h3,7-8H2,1-2H3
• InChI Key: FEGYWPMTACVPKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(=C(N1C)N)N

Description

4,5-Diamino-2-ethyl-1-methyl-1H-pyrazol-3(2H)-one is a heterocyclic compound with potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. Its unique structure, featuring both amino and pyrazolone groups, makes it an interesting subject for research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-Diamino-2-ethyl-1-methyl-1H-pyrazol-3(2H)-one typically involves the reaction of ethyl acetoacetate with hydrazine hydrate, followed by subsequent functionalization steps to introduce the amino groups. Common reaction conditions include:

Temperature: Moderate to high temperatures (50-100°C)

Solvents: Ethanol, methanol, or water

Catalysts: Acid or base catalysts, depending on the specific reaction step

Industrial Production Methods

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4,5-Diamino-2-ethyl-1-methyl-1H-pyrazol-3(2H)-one can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding oxides using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction of the pyrazolone ring using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions to introduce different functional groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Solvents: Aqueous or organic solvents like ethanol, methanol, dichloromethane

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazolone oxides, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

4,5-Diamino-2-ethyl-1-methyl-1H-pyrazol-3(2H)-one has several scientific research applications, including:

Medicinal Chemistry: Potential use as a pharmacophore in drug design for targeting specific enzymes or receptors.

Materials Science: Utilization in the synthesis of novel materials with unique electronic or optical properties.

Organic Synthesis: Serving as a building block for the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 4,5-Diamino-2-ethyl-1-methyl-1H-pyrazol-3(2H)-one depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved can include inhibition or activation of specific biochemical processes.

Comparison with Similar Compounds

Similar Compounds

• 4-Amino-2-ethyl-1-methyl-1H-pyrazol-3(2H)-one
• 5-Amino-2-ethyl-1-methyl-1H-pyrazol-3(2H)-one
• 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one

Uniqueness

4,5-Diamino-2-ethyl-1-methyl-1H-pyrazol-3(2H)-one is unique due to the presence of both amino groups at positions 4 and 5, which can significantly influence its chemical reactivity and biological activity